Cas no 37891-04-6 (2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one)

• Product Name: 2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
• CAS No: 37891-04-6
• MF: C₇H₅N₃OS
• MW: 179.199099302292
• CID: 297683
• PubChem ID: 13228304
• Update Time: 2025-04-19

2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
• 2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
• Pyrido[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-2-thioxo
• Pyrido[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-2-thioxo-
• 2,3-d
• 2-mercapto-pyrido[3,2-e]pyrimidin-4-ol
• 2-sulfanylpyrido[2,3-d]pyrimidin-4-ol
• 2-Thioxo-2,3-dihydro-1H-pyrido[2,3-d]pyrimidin-4-on
• 2-thioxo-2,3-dihydro-1H-pyrido[2,3-d]pyrimidin-4-one
• 2-thioxo-2,3-dihydropyrido
• Pyrido<3,2-e>-2-thiouracil
• pyrimidin-4(1H)-one
• 37891-04-6
• 2-thioxopyrido[2,3-d]pyrimidin-4-one
• 2-MERCAPTOPYRIDO[2,3-D]PYRIMIDIN-4(3H)-ONE
• AKOS015917158
• SCHEMBL11781060
• C91482
• 2-Thioxo-2,3-dihydropyridio[2,3-d]pyrimidin-4(1H)-one
• AKOS006285247
• SCHEMBL7977529
• 2-Sulfanylidene-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
• DTXSID00530236
• 2-thioxopyrido[2,3-d]pyrimidin-4(1H)-one

• Inchi： 1S/C7H5N3OS/c11-6-4-2-1-3-8-5(4)9-7(12)10-6/h1-3H,(H2,8,9,10,11,12)
• InChI Key： NLQLNIRVMDWHJE-UHFFFAOYSA-N
• SMILES： S=C1NC(C2=CC=CN=C2N1)=O

Computed Properties

• Exact Mass: 179.01500
• Monoisotopic Mass: 179.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• PSA: 93.63000
• LogP: 0.98070